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Introduction and Chemical Profile

Tralomethrin is a synthetic pyrethroid insecticide belonging to the Type II pyrethroid class characterized

by the presence of an alpha-cyano group that enhances its insecticidal potency. As a broad-spectrum

insecticide, tralomethrin exhibits potent insecticidal properties through its action as a sodium channel

modulator, modifying the gating kinetics of neuronal sodium channels to prolong depolarization and

ultimately causing uncontrolled spasming, paralysis, and death in target insects [1] [2]. The compound

demonstrates high efficacy against a wide range of public health pests including ants, cockroaches, fleas, and

termites, making it valuable for both agricultural and public health applications [3].

The chemical structure of tralomethrin exhibits complex stereoisomerism due to multiple stereocenters in

its cyclopropane carboxylate structure, with the preferred identification name being (S)-α-cyano-3-

phenoxybenzyl (1R,3S)-2,2-dimethyl-3-[(RS)-1,2,2,2-tetrabromoethyl]cyclopropanecarboxylate [3]. With a

molecular formula of C₂₂H₁₉Br₄NO₃ and molecular mass of 665.0, tralomethrin appears as a yellow

resinous solid with low water solubility (0.08 mg/L at 20°C) but high solubility in organic solvents [3] [1].

Its regulatory status varies across regions, with the compound not approved under EC Regulation

1107/2009 in the European Union and no current registration with the U.S. EPA or California Department of

Pesticide Regulation [3] [4].
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Public Health Applications and Efficacy

Target Pests and Use Cases

Tralomethrin demonstrates efficacy against a broad spectrum of public health pests, particularly insects of

medical importance that vector human diseases. Its primary applications in public health include:

Household insect control: Effective against ants, cockroaches, and fleas in residential settings [3]
Community-wide vector control: Historically used against mosquito populations that transmit

arboviruses [5]
Structural pest management: Termite control in buildings and commercial structures [3]

The compound operates through non-systemic action with both contact and stomach activity, making it

effective through multiple exposure routes [3]. Its rapid knockdown effect is particularly valuable in public

health settings where quick reduction of insect populations is necessary to interrupt disease transmission

cycles.

Efficacy Data Against Key Vector Species

Table 1: Efficacy Profile of Tralomethrin Against Public Health Vectors

Target Organism Efficacy Level Application Context Resistance Reports

Mosquitoes
(Culex spp.)

High mortality in field

trials [5]

Ultra-low volume (ULV)

space spraying

Documented resistance in

Aedes populations [6]

Aedes aegypti Variable (resistance

documented) [6]

Emergency outbreak

response

67% mortality at diagnostic

dose [6]

Aedes albopictus Variable (resistance

documented) [6]

Peri-domestic control 33% mortality at diagnostic

dose [6]

Cockroaches Effective [3] Indoor residual

treatments

Limited data available
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Target Organism Efficacy Level Application Context Resistance Reports

Fleas Effective [3] Residential applications Limited data available

Recent studies have revealed concerning resistance patterns in Aedes mosquitoes, with mortality rates as

low as 33% for Aedes albopictus and 67% for Aedes aegypti when exposed to diagnostic concentrations of

deltamethrin (a compound closely related to tralomethrin due to metabolic conversion) [6]. This emerging

resistance poses significant challenges for tralomethrin's continued efficacy in public health programs,

particularly for controlling arbovirus vectors.

Application Protocols and Formulations

Formulation Guidance

Tralomethrin has been commercially formulated into several product types optimized for different public

health scenarios:

Emulsifiable concentrates (EC): For residual spraying on walls and surfaces
Gel formulations: Targeted application for cockroach control

ULV sprays: For space spraying in outdoor mosquito control [3] [5]
Residual sprays: For longer-lasting protection on indoor surfaces

Commercial products historically containing tralomethrin include Scout-X-TRA, Hotshot, Rid-a-Bug, and

Spectracide [3]. Formulators should note that tralomethrin's low water solubility necessitates appropriate

solvent systems for effective delivery, with the compound showing high solubility in xylene, toluene, and

acetone [3].

Operational Application Procedures

Space Spraying for Mosquito Control:

Apply via truck-mounted ULV foggers at mid-label rate of 0.00089 lb deltamethrin/acre (0.998 g/ha),
recognizing that tralomethrin rapidly converts to deltamethrin [5]
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Conduct applications during early morning or evening when mosquito activity peaks and temperature

inversions stabilize spray cloud
Maintain swath width of 300 ft (91.4 m) with vehicle speed of 10 mph (16.1 km/h)

Optimal droplet spectrum: 5-25 μm volume median diameter (VMD) for optimum airborne suspension

Residual Surface Spraying:

Apply to indoor surfaces where resting mosquitoes contact treated areas

Focus on lower portions of walls (up to 1.5m height) and under furniture
Avoid direct application to food preparation surfaces

Sentinel Cage Field Evaluation:

Establish transect grids perpendicular to spray path at 100, 200, and 300 ft distances
Deploy weather meters at 5 ft and 30 ft heights to monitor temperature, humidity, wind

Use droplet impingers with Teflon-coated slides to characterize spray droplet spectrum
Assess mortality at 24 hours post-application to determine field efficacy [5]

Resistance Management and Monitoring

Resistance Monitoring Protocols

The CDC Bottle Bioassay (BBA) serves as the standard method for monitoring insecticide resistance in

mosquito populations. For tralomethrin resistance monitoring:

Bottle Preparation:

Coat 250-ml glass Wheaton bottles with technical-grade or formulated insecticide
Use acetone as carrier solvent, ensuring complete evaporation before use

Include control bottles treated with acetone only
Store prepared bottles in dark at room temperature, replacing every 2-4 weeks

Testing Procedure:

Expose 10-25 non-blood-fed female mosquitoes (2-5 days old) to treated bottles
Record knockdown at 5-minute intervals for initial 30 minutes

Assess mortality at 30, 60, 120, and 180 minutes [5]
Maintain testing environment at 25±2°C and 60±10% relative humidity
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Interpretation Criteria:

Mortality ≥98% indicates susceptibility
Mortality 90-97% requires confirmation of resistance

Mortality <90% confirms resistance [6]

Synergist Assays:

Pre-expose mosquitoes to piperonyl butoxide (PBO) for 1 hour before bioassay

Compare mortality with and without PBO to detect metabolic resistance
Restoration of susceptibility with PBO indicates cytochrome P450-mediated resistance [6]

Resistance Management Strategies

Table 2: Resistance Management Strategies for Tralomethrin Use

Resistance
Mechanism

Detection Method Management Approach

Metabolic
Resistance

Synergist assays with PBO [6] Piperonyl butoxide (PBO) synergization;

formulation with inhibitors

Target Site
Resistance

Voltage-gated sodium channel

gene mutation analysis [2]

Insecticide rotation to non-pyrethroid classes;

mixture with unrelated chemistry

Mixed
Mechanisms

Extended exposure BBA

endpoints [5]

Combination approaches; rotational schemes

with OP/carbamates

The following workflow diagram illustrates the comprehensive resistance management protocol:
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Start Resistance Monitoring

Field Collection
of Mosquitoes

Colony Establishment
(G0-G1 generations)

CDC Bottle Bioassay
with Diagnostic Dose

Mortality Assessment
at 30, 60, 120, 180 min

Mortality ≥98%
Susceptible Population

Yes

Mortality 90-97%
Resistance Suspected

Check

Mortality <90%
Resistance Confirmed

No

PBO Synergist Assay
to Detect Metabolic Resistance

Implement Resistance
Management Strategies
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Continue Regular Monitoring
(Quarterly Recommended)

Rotate Insecticide Classes Use Synergized Formulations

Click to download full resolution via product page

Environmental and Safety Profiles

Human Health Considerations

Tralomethrin exhibits characteristic pyrethroid toxicity profiles in mammals with the following potential

effects:

Acute toxicity symptoms: Irritation of skin and eyes, irritability to sound or touch, abnormal facial
sensation, paresthesia (prickling, tingling sensation on skin), headache, dizziness, nausea, vomiting,

diarrhea, excessive salivation, and fatigue [2]
Severe poisoning manifestations: Fluid in the lungs, muscle twitching, and seizures which occur

more commonly with cyano-pyrethroids (Type II) like tralomethrin [2]
Neurotoxic effects: As a sodium channel modulator, tralomethrin primarily affects neuronal function

through prolonged depolarization [3]

Appropriate personal protective equipment (PPE) including chemical-resistant gloves, protective eyewear,

and long-sleeved clothing should be worn during handling and application. In cases of accidental exposure,

contaminated clothing should be removed immediately and skin washed thoroughly with soap and water.

Ecotoxicology and Environmental Fate

Table 3: Environmental Fate and Ecotoxicological Profile of Tralomethrin

Parameter Value Significance

Avian Toxicity Not specified in sources Limited available data
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Parameter Value Significance

Aquatic Toxicity Highly toxic to fish [7] Requires careful application near
water bodies

Bee Toxicity High toxicity to bees (contact or oral bee
toxicity ≤2 μg/bee) [3]

Avoid application during flowering
periods

Soil Degradation
(DT₅₀)

3-27 days (lab) [3] Non-persistent in environment

Aquatic Plant
Impact

Accumulation observed [2] Potential ecosystem disruption

Zooplankton
Effects

Intoxication, mortality, population impacts
[2]

Secondary food chain effects

Tralomethrin poses significant risks to aquatic ecosystems, with recent studies demonstrating

cardiovascular toxicity in zebrafish embryos at concentrations as low as 16.63-49.88 μg/L [7]. Exposure led

to developmental abnormalities including pericardial edema, delayed yolk absorption, uninflated swim

bladder, elevated heart rate, and erythrogenesis disorders [7]. Additionally, tralomethrin disrupts

neurodevelopment and locomotor function in zebrafish, increasing acetylcholinesterase activity and altering

expression of neural development genes [8].

The compound is classified as a "forever chemical" under specific criteria due to its high aquatic toxicity

(acute ecotoxicity for fish, invertebrates, or algae ≤0.1 mg/L) [3]. This designation necessitates extra

precautions to prevent environmental contamination, particularly water body pollution.

Risk Mitigation Measures

Aquatic ecosystem protection: Establish no-spray buffer zones around water bodies

Pollinator protection: Avoid application during peak foraging hours and on flowering vegetation
Non-target organism safety: Target applications to specific infestation areas rather than broad-scale

treatment
Environmental monitoring: Conduct regular aquatic ecosystem assessments in areas with repeated

applications
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Experimental Protocols and Methodologies

Standardized Bioassay Procedures

CDC Bottle Bioassay with Formulated Products:

Prepare stock solutions of formulated tralomethrin products in acetone

Coat bottles with 1 mL of appropriate diagnostic concentration (determined annually against
susceptible strains)

Rotate bottles to ensure complete interior surface coverage
Evaporate solvent completely (minimum 2 hours)

Introduce 10-25 adult female mosquitoes per bottle, replicating 4 times
Record knockdown intervals and final mortality at 120 and 180 minutes [5]

Calculate corrected mortality using Abbott's formula when control mortality exceeds 5%

Sentinel Cage Field Trial Protocol:

Utilize 12" cubic cages with mesh screening to contain 25-50 non-blood-fed female mosquitoes

Position cages at predetermined distances along transect lines perpendicular to spray path
Protect cages from direct wind exposure while maintaining airflow

Collect cages 30 minutes post-application and transfer to clean holding containers
Provide 10% sucrose solution ad libitum during 24-hour mortality assessment period

Maintain control cages in unsprayed location with similar microclimate conditions [5]

Molecular Resistance Detection

For detection of the kdr (knockdown resistance) mutations associated with pyrethroid resistance:

Extract genomic DNA from individual mosquitoes using commercial extraction kits
Amplify target regions of voltage-gated sodium channel gene via PCR

Sequence amplified products or use allele-specific PCR to identify known mutations
Correlate genotype with bioassay results to establish diagnostic doses

Conclusion and Future Directions
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Tralomethrin remains a potent insecticidal tool for public health insect control despite increasing

resistance challenges in target populations. Its efficacy against a broad spectrum of public health pests,

combined with its relatively favorable environmental fate characteristics, supports its continued role in

integrated vector management programs when available and approved.

Future development should focus on advanced formulation technologies that enhance delivery efficiency

and reduce environmental impacts, as well as synergistic combinations that overcome resistance

mechanisms. The demonstrated cardiovascular and neurodevelopmental toxicity in aquatic organisms [7]

[8] underscores the need for stringent environmental safeguards and continued monitoring of non-target

impacts.

The rapid metabolic conversion of tralomethrin to deltamethrin in biological systems [1] suggests that

resistance monitoring should consider cross-resistance patterns between these compounds, and that efficacy

data for deltamethrin may inform tralomethrin application strategies. As insecticide resistance continues to

evolve globally, the sustainable use of tralomethrin will depend on judicious application within rotation

schemes and integrated vector management approaches that combine chemical and non-chemical control

methods.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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